2-oxo-2-(1H-pyrrolo[2,3-c]pyridin-3-yl)acetamide

• Molecular Formula: C9H7N3O2
• Molecular Weight: 189.17 g/mol
• IUPAC Name: 2-oxo-2-(1H-pyrrolo[2,3-c]pyridin-3-yl)acetamide
• InChI: InChI=1S/C9H7N3O2/c10-9(14)8(13)6-3-12-7-4-11-2-1-5(6)7/h1-4,12H,(H2,10,14)
• InChI Key: ASQIABOCVARQPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C(=CN2)C(=O)C(=O)N

Description

2-oxo-2-(1H-pyrrolo[2,3-c]pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C9H7N3O2 and its molecular weight is 189.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-azaindole (1.0 eq.) in ether is treated with methyl magnesium iodide (1.1 eq.) at room temperature, stirred for 1 h, treated with zinc chloride (1.2 eq), stirred for a further 1 h, treated with oxalyl chloride (10 eq.), stirred for 10 h and concentrated in vacuo to remove the solvent and excess oxalyl chloride. The resultant residue is dissolved in CH3CN and pyridine (1.6 eq.), treated with ammonia (2 eq., solution in dioxane), stirred for 1 h and concentrated in vacuo. This residue is purified by chromatography [silica gel, CH2Cl2/methanol (containing 5% ammonium hydroxide) as eluent] to afford the title acetamide compound.